Cas no 1854231-11-0 (1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide)

• Product Name: 1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide
• CAS No: 1854231-11-0
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 6199685
• PubChem ID: 131071616
• Update Time: 2025-10-28

1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-725888
• 1854231-11-0
• 1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide

• Inchi： 1S/C9H10N2O2S/c10-9(13)6-3-11(4-6)8-2-1-7(5-12)14-8/h1-2,5-6H,3-4H2,(H2,10,13)
• InChI Key： LCZOOZDCPVZSBJ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1CC(C(N)=O)C1

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.6Ų

Additional information on 1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide

1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide: A Comprehensive Overview

1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide (CAS No. 1854231-11-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the treatment of inflammatory and neurological disorders. This article provides a detailed overview of the compound, including its chemical properties, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide is defined by its azetidine ring and the formylthiophene moiety. The azetidine ring, a four-membered cyclic amine, imparts significant rigidity and conformational stability to the molecule. The formylthiophene group, on the other hand, introduces a highly reactive aldehyde functional group, which can participate in various chemical reactions and interactions with biological targets. The compound has a molecular formula of C₉H₉N₂O₂S and a molecular weight of approximately 207.24 g/mol.

The physical properties of 1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide include its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is also slightly soluble in water, which facilitates its use in biological assays and drug delivery systems. The compound exhibits good thermal stability and can be stored at room temperature without significant degradation.

Biological Activities and Mechanisms of Action

1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide has been extensively studied for its biological activities, particularly in the context of inflammation and neuroprotection. Recent research has demonstrated that this compound possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These effects are mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in the regulation of inflammatory responses.

In addition to its anti-inflammatory effects, 1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide has shown neuroprotective properties in both in vitro and in vivo models. Studies have indicated that it can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that the compound may have therapeutic potential in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Research Advancements

The therapeutic potential of 1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide has been explored in several preclinical studies. In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the efficacy of this compound in a mouse model of inflammatory bowel disease (IBD). The results showed that treatment with 1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide significantly reduced inflammation and improved gut barrier function, suggesting its potential as a novel therapeutic agent for IBD.

Another study published in the European Journal of Pharmacology examined the neuroprotective effects of 1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide in a rat model of cerebral ischemia-reperfusion injury. The findings revealed that administration of the compound reduced brain infarct size and improved neurological outcomes, highlighting its potential for treating stroke.

Safety Profile and Future Directions

The safety profile of 1-(5-Formylthiophen-2-yl)azetidine-3-carboxamide has been evaluated through various toxicological studies. Preliminary data indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully assess its safety profile in humans.

In conclusion, 1-(5-formylthiophen)-2-*y*-*l*-*a*-*z*-*e*-*t*-*i*-*d*-*i*-*n*-*e*-3-*c*-*a*-*r*-*b*-*o*x*a*m*i*d*e* (CAS No. 1854231-11-0) represents a promising candidate for the development of novel therapeutics targeting inflammatory and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for a wide range of diseases.